Cas no 708236-68-4 (1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea)

• Product Name: 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea
• CAS No: 708236-68-4
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 5232395
• PubChem ID: 971791
• Update Time: 2025-05-27

1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylphenyl)-3-(1,2,4-triazol-4-yl)urea
• 1-(2-Methoxy-5-methylphenyl)-3-(4h-1,2,4-triazol-4-yl)urea
• 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea

• Inchi： 1S/C11H13N5O2/c1-8-3-4-10(18-2)9(5-8)14-11(17)15-16-6-12-13-7-16/h3-7H,1-2H3,(H2,14,15,17)
• InChI Key： WMVVWYCMGLIOCC-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1OC)C(NN1C=NN=C1)=O

Additional information on 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea

Comprehensive Overview of 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea (CAS No. 708236-68-4)

The compound 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea (CAS No. 708236-68-4) is a specialized urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy-methylphenyl group and a 1,2,4-triazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of compounds like 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea. This interest aligns with the broader trend of computational drug design and AI-driven molecular modeling, which are frequently searched topics in academic and industrial circles. The compound's urea linkage and heterocyclic triazole component are key features that contribute to its binding affinity and selectivity, making it a subject of ongoing drug discovery projects.

Another area of exploration for CAS No. 708236-68-4 is its potential role in agrochemical formulations. With the increasing global emphasis on sustainable agriculture and crop protection, researchers are investigating whether this compound could serve as a plant growth regulator or pesticide intermediate. Its methoxy and methyl substituents may influence its bioavailability and environmental persistence, which are critical factors in agrochemical development.

The synthesis of 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea typically involves multi-step organic reactions, including urea formation and heterocyclic coupling. These processes are often optimized using green chemistry principles, another hot topic in contemporary research. Laboratories are increasingly adopting microwave-assisted synthesis and catalytic methods to improve the yield and purity of such compounds, reflecting the industry's shift toward eco-friendly production.

From a pharmacokinetic perspective, the compound's logP and solubility profiles are under investigation, as these properties are crucial for drug delivery systems. The rise of personalized medicine and biomarker-driven therapies has further amplified the need for compounds with tunable physicochemical characteristics. 708236-68-4 is no exception, with researchers exploring its metabolic stability and toxicity thresholds in preclinical models.

In summary, 1-(2-methoxy-5-methylphenyl)-3-(4H-1,2,4-triazol-4-yl)urea represents a versatile chemical entity with applications spanning pharmaceuticals, agrochemicals, and materials science. Its study intersects with several trending topics, including AI in chemistry, green synthesis, and precision medicine, ensuring its relevance in future scientific discourse. As research progresses, this compound may unlock new possibilities in targeted drug development and sustainable crop solutions.